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Compound of Interest

Compound Name:
Benzyl 4-(bromomethyl)piperidine-

1-carboxylate

Cat. No.: B112004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety and handling information for Benzyl
4-(bromomethyl)piperidine-1-carboxylate based on available data for structurally similar

compounds. A specific Safety Data Sheet (SDS) for this compound (CAS Number: 159275-17-

9) was not publicly available at the time of this writing. Therefore, all recommendations should

be considered as guidance, and a comprehensive risk assessment should be conducted by

qualified personnel before handling this chemical.

Introduction
Benzyl 4-(bromomethyl)piperidine-1-carboxylate is a heterocyclic organic compound that

serves as a versatile intermediate in the synthesis of various pharmaceutical and chemical

entities. Its structure, incorporating a bromomethyl group and a piperidine ring protected with a

carboxybenzyl (Cbz or Z) group, makes it a valuable building block in drug discovery and

development. The presence of the reactive bromomethyl group necessitates careful handling to

ensure the safety of laboratory personnel. This guide provides an in-depth overview of the

known and anticipated safety considerations, handling protocols, and emergency procedures

for Benzyl 4-(bromomethyl)piperidine-1-carboxylate.

Hazard Identification and Classification
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Based on the analysis of safety data for analogous compounds, Benzyl 4-
(bromomethyl)piperidine-1-carboxylate is anticipated to be a hazardous substance. The

primary hazards are associated with its reactivity as an alkylating agent and the general toxicity

profile of similar brominated organic molecules and piperidine derivatives.

Anticipated GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation

Note: This classification is inferred from structurally related compounds and should be

confirmed with a substance-specific SDS.

Physical and Chemical Properties
While specific data for Benzyl 4-(bromomethyl)piperidine-1-carboxylate is limited, the

following table summarizes key physical and chemical properties based on available

information and predictions for closely related structures.
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Property Value Source/Analogue

Molecular Formula C₁₄H₁₈BrNO₂ Sigma-Aldrich

Molecular Weight 312.20 g/mol Manchester Organics

Appearance Likely a solid or oil
General knowledge of similar

compounds

Solubility

Expected to be soluble in

organic solvents like

dichloromethane, chloroform,

and ethyl acetate. Low

solubility in water.

General chemical principles

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risk of exposure and

ensure the stability of the compound.

Personal Protective Equipment (PPE)
A comprehensive assessment of personal protective equipment is essential.
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Handling Procedures
Ventilation: Always handle Benzyl 4-(bromomethyl)piperidine-1-carboxylate in a well-

ventilated area, preferably within a chemical fume hood.

Avoid Contact: Prevent all personal contact, including inhalation of dust or vapors and direct

contact with skin and eyes.[1][2]

Hygiene: Wash hands thoroughly with soap and water after handling.[2] Do not eat, drink, or

smoke in the laboratory.

Clothing: Wear appropriate protective clothing. Contaminated work clothes should be

laundered separately before reuse.[1]

Storage
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Container: Keep the container tightly sealed when not in use.[3]

Conditions: Store in a cool, dry, and well-ventilated area away from incompatible materials.

Incompatibilities: Avoid contact with strong oxidizing agents, strong bases, and moisture.

Experimental Protocols: General Guidance
While specific experimental protocols for Benzyl 4-(bromomethyl)piperidine-1-carboxylate
are not readily available in the searched literature, general procedures for handling similar

reagents in organic synthesis can be adapted. The following provides a generalized workflow

for a substitution reaction.
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First-Aid Measures
In the event of exposure, immediate action is crucial.

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5]

Spill and Disposal Procedures
Spill Response
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Waste Disposal
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Arrange for disposal as special waste by a licensed disposal

company.[4]
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Toxicological Information
No specific toxicological data for Benzyl 4-(bromomethyl)piperidine-1-carboxylate was

found. The information below is based on the anticipated hazards of structurally similar

compounds.

Acute Effects: Expected to be harmful if swallowed. May cause irritation to the skin, eyes,

and respiratory system upon contact or inhalation.

Chronic Effects: The long-term toxicological properties have not been investigated. As with

many alkylating agents, prolonged or repeated exposure should be avoided.

Conclusion
Benzyl 4-(bromomethyl)piperidine-1-carboxylate is a valuable research chemical that

requires careful and informed handling. Due to the lack of a specific Safety Data Sheet, a

cautious approach based on the known hazards of similar compounds is paramount.

Researchers, scientists, and drug development professionals must utilize appropriate

engineering controls, personal protective equipment, and adhere to strict handling protocols to

ensure a safe working environment. A thorough risk assessment should always precede any

new experimental work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benzyl 4-(bromomethyl)piperidine-1-carboxylate: A
Technical Guide to Safety and Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112004#benzyl-4-bromomethyl-piperidine-1-
carboxylate-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b112004#benzyl-4-bromomethyl-piperidine-1-carboxylate-safety-and-handling
https://www.benchchem.com/product/b112004#benzyl-4-bromomethyl-piperidine-1-carboxylate-safety-and-handling
https://www.benchchem.com/product/b112004#benzyl-4-bromomethyl-piperidine-1-carboxylate-safety-and-handling
https://www.benchchem.com/product/b112004#benzyl-4-bromomethyl-piperidine-1-carboxylate-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b112004?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

